Cas no 88979-60-6 (Bafilomycin C1; 19-Me ether)

• Product Name: Bafilomycin C1; 19-Me ether
• CAS No: 88979-60-6
• MF: C₄₀H₆₂O₁₂
• MW: 734.913094043732
• CID: 731847
• Update Time: 2024-03-01

Bafilomycin C1; 19-Me ether Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-,1-[(2R,4R,5S,6R)-tetrahydro-2-[(1S,2R,3S)-2-hydroxy-3-[(2R,3S,4E,6E,9S,10S,11R,12E,14Z)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxooxacyclohexadeca-4,6,12,14-tetraen-2-yl]-1-methylbutyl]-2-methoxy-5-methyl-6-(1-methylethyl)-2H-pyran-4-yl]ester
• 19-O-Methyl-2-demethyl-2-methoxy-24-methylhygrolidin
• Bafilomycin C2
• CID 102093860
• Antibiotic L-681110A2
• L-681110A2
• Bafilomycin C1; 19-Me ether

• Inchi： 1S/C40H62O12/c1-22(2)37-27(7)32(50-34(43)17-16-33(41)42)21-40(49-12,52-37)29(9)36(45)28(8)38-30(47-10)15-13-14-23(3)18-25(5)35(44)26(6)19-24(4)20-31(48-11)39(46)51-38/h13-17,19-20,22,25-30,32,35-38,44-45H,18,21H2,1-12H3,(H,41,42)/b15-13-,17-16+,23-14-,24-19-,31-20+
• InChI Key： JJWSROGFOAZFRD-CYDPUWJZSA-N
• SMILES： O1C(C(C)C)C(C)C(CC1(C(C)C(C(C)C1C(C=CC=C(C)CC(C)C(C(C)C=C(C)C=C(C(=O)O1)OC)O)OC)O)OC)OC(/C=C/C(=O)O)=O |c:18,32,t:20,29|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 12
• Complexity: 1360
• Topological Polar Surface Area: 167

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues